Cas no 771583-27-8 (1-(2-chloro-6-fluorophenyl)cyclopentylmethanamine)

• Product Name: 1-(2-chloro-6-fluorophenyl)cyclopentylmethanamine
• CAS No: 771583-27-8
• MDL: MFCD06213192
• CID: 4656151
• PubChem ID: 33784755
• Update Time: 2025-10-05

1-(2-chloro-6-fluorophenyl)cyclopentylmethanamine Chemical and Physical Properties

Names and Identifiers

• 1-(2-Chloro-6-fluorophenyl)cyclopentanemethanamine
• 1-(2-chloro-6-fluorophenyl)cyclopentylmethanamine

• MDL： MFCD06213192

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on 1-(2-chloro-6-fluorophenyl)cyclopentylmethanamine

Introduction to 1-(2-chloro-6-fluorophenyl)cyclopentylmethanamine (CAS No. 771583-27-8)

1-(2-chloro-6-fluorophenyl)cyclopentylmethanamine (CAS No. 771583-27-8) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique molecular structure, holds potential for various applications, particularly in the development of novel therapeutic agents. The compound's name reflects its chemical composition, which includes a cyclopentyl ring and a substituted phenyl group with both chloro and fluoro substituents.

The chemical structure of 1-(2-chloro-6-fluorophenyl)cyclopentylmethanamine is noteworthy for its complexity and the potential for modulating biological activities. The presence of the cyclopentyl ring and the substituted phenyl group introduces multiple points of interaction with biological targets, making it a valuable candidate for drug discovery and development. Recent studies have explored the pharmacological properties of this compound, highlighting its potential as a lead molecule for various therapeutic applications.

In the context of medicinal chemistry, the design and synthesis of compounds like 1-(2-chloro-6-fluorophenyl)cyclopentylmethanamine are driven by the need to address unmet medical needs. The substitution pattern on the phenyl group, specifically the presence of both chloro and fluoro substituents, can significantly influence the compound's physicochemical properties and biological activity. These properties are crucial for optimizing drug candidates in terms of solubility, stability, and bioavailability.

The synthesis of 1-(2-chloro-6-fluorophenyl)cyclopentylmethanamine typically involves multi-step reactions that require precise control over reaction conditions to achieve high yields and purity. Recent advancements in synthetic methodologies have facilitated the efficient production of this compound, making it more accessible for research purposes. Techniques such as transition-metal-catalyzed cross-coupling reactions and organocatalytic approaches have been employed to streamline the synthesis process.

The biological evaluation of 1-(2-chloro-6-fluorophenyl)cyclopentylmethanamine Strong has revealed promising results in various assays. Studies have shown that this compound exhibits selective binding to specific receptors or enzymes, which is a critical factor in drug design. For instance, it has been investigated for its potential as an inhibitor of certain enzymes involved in metabolic pathways or as a modulator of receptor-mediated signaling processes. These findings underscore the compound's versatility and its potential to be developed into therapeutic agents for treating diseases such as cancer, neurodegenerative disorders, and inflammatory conditions.

In addition to its direct pharmacological effects, 1-(2-chloro-6-fluorophenyl)cyclopentylmethanamine Strong has also been studied for its use as a building block in combinatorial chemistry and high-throughput screening (HTS) campaigns. The ability to modify the substituents on the < Strong>cyclopentyl ring and the substituted < Strong >phenyl group allows researchers to generate a diverse library of analogs with varying biological activities. This approach is essential for identifying lead compounds with optimized properties for further development.

The safety profile of < Strong >1-(2-chloro-6-fluorophenyl)cyclopentylmethanamine is another critical aspect that has been evaluated in preclinical studies. Toxicity assessments have shown that this compound exhibits low toxicity at therapeutic concentrations, which is a favorable attribute for drug candidates. However, further studies are necessary to fully understand its long-term safety and potential side effects in humans.

In conclusion, < Strong >1-(2-chloro-6-fluorophenyl)cyclopentylmethanamine (CAS No. 771583-27-8) represents a promising compound in the field of medicinal chemistry and pharmaceutical research. Its unique chemical structure and favorable biological properties make it an attractive candidate for developing novel therapeutic agents. Ongoing research continues to explore its full potential, with a focus on optimizing its pharmacological profile and advancing it through preclinical and clinical stages.